Cas no 27432-41-3 (3-Hexanone,4-(2-methoxyphenyl)-)

• Product name: 3-Hexanone,4-(2-methoxyphenyl)-
• CAS No: 27432-41-3
• MF: C₁₃H₁₈O₂
• MW: 206.28082
• CID: 260357
• PubChem ID: 248763

3-Hexanone,4-(2-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Hexanone,4-(2-methoxyphenyl)-
• 4-(2-methoxyphenyl)hexan-3-one
• 4-(o-Methoxyphenyl)-3-hexanon
• AC1L6N1H
• AC1Q5C3X
• AG-J-41524
• AR-1F5928
• CTK4F9681
• NSC66200
• NSC 66200
• DTXSID30290033
• 27432-41-3
• NSC-66200

• Inchi： InChI=1S/C13H18O2/c1-4-10(12(14)5-2)11-8-6-7-9-13(11)15-3/h6-10H,4-5H2,1-3H3
• InChI Key： OCQSAXNEJWUZAD-UHFFFAOYSA-N
• SMILES： COC1C=CC=CC=1C(CC)C(=O)CC

Computed Properties

• Exact Mass: 206.13074
• Monoisotopic Mass: 206.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.981
• Boiling Point: 298.4°Cat760mmHg
• Flash Point: 119.3°C
• Refractive Index: 1.492
• PSA: 26.3
• LogP: 3.16790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 3-Hexanone,4-(2-methoxyphenyl)-

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